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Compound of Interest

Compound Name: Ethylvanillin-d5

Cat. No.: B12391681 Get Quote

Introduction

Ethylvanillin-d5 is the deuterium-labeled form of ethylvanillin, a synthetic flavoring agent with

an aroma approximately three times more potent than vanillin.[1][2] In analytical and

pharmacokinetic research, deuterated compounds like Ethylvanillin-d5 serve as ideal internal

standards.[3] Their chemical and physical properties are nearly identical to their non-labeled

counterparts, but their increased mass allows for clear differentiation in mass spectrometry-

based assays. This ensures accurate quantification by correcting for variations during sample

preparation and analysis.

This document provides detailed protocols for the preparation of stock and working solutions of

Ethylvanillin-d5 for use by researchers, scientists, and drug development professionals.

Compound Information and Properties
A summary of the key properties of Ethylvanillin-d5 is presented below. These properties are

critical for accurate solution preparation and handling.

Table 1: Physicochemical Properties of Ethylvanillin-d5
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Property Value Source

IUPAC Name
3-(Ethoxy-d5)-4-
hydroxybenzaldehyde

[3][4]

Synonyms Ethyl-d5 vanillin, Bourbonal-d5 [3]

CAS Number 1335401-74-5 [3][4][5][6]

Molecular Formula C₉D₅H₅O₃ [4][6]

Molecular Weight 171.20 g/mol [4][5][6]

Purity >95% (HPLC) [4][6]

| Physical Form | Neat solid (typically a white to off-white powder) |[6] |

Safety Precautions and Handling
Ethylvanillin and its deuterated analog require careful handling in a laboratory setting. Users

should consult the Safety Data Sheet (SDS) before use.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses with side shields, chemical-resistant gloves (e.g., Nitrile rubber), and a lab coat.[7][8]

Engineering Controls: Use in a well-ventilated area.[7][9] For procedures that may generate

dust, use a chemical fume hood or provide appropriate exhaust ventilation.[7][8]

Handling: Avoid contact with skin and eyes.[7][8] Avoid the formation of dust.[7][8] Do not

eat, drink, or smoke when handling the compound.[10] Wash hands thoroughly after

handling.[7][10]

First Aid:

Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing and seek medical attention if irritation persists.[7][10]

Skin: Remove contaminated clothing and wash the affected area with soap and water.[7]

[8]
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Inhalation: Move the person to fresh air.[7][8]

Ingestion: Rinse mouth with water. Do not induce vomiting.[7][8]

Experimental Protocols
The following protocols outline the preparation of a stock solution and subsequent working

solutions. The concentrations provided are examples and should be adapted to specific

experimental needs.

Materials and Equipment
Ethylvanillin-d5 (neat solid)

Analytical balance

Class A volumetric flasks and pipettes

Vortex mixer and/or sonicator

Appropriate solvent (e.g., Methanol, DMSO, Ethanol)

Amber glass vials for storage

Solvent Selection
The choice of solvent is critical for ensuring the compound is fully dissolved and remains

stable.

Table 2: Solubility and Storage Recommendations
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Solvent Solubility Information Recommended Storage

Methanol

Ethylvanillin is soluble in
ethanol, a similar alcohol.
[11] Methanol is a common
solvent for preparing
standards.[5]

-20°C for long-term
storage

DMSO
Soluble up to 50 mg/mL

(sonication recommended).[2]

-80°C (in solvent) for up to 1

year.[2]

Ethanol Very soluble (1g in 2ml).[11] -20°C for long-term storage

| Water | Slightly soluble (2,822 mg/L at 25 °C).[11] | +4°C for short-term storage |

Note: For long-term stability, store solutions protected from light in tightly sealed containers.[9]

Ethylvanillin can be unstable in the presence of iron or alkali.[11]

Protocol 1: Preparation of a 1 mg/mL Stock Solution in
Methanol

Weighing: Accurately weigh approximately 10 mg of Ethylvanillin-d5 neat material using an

analytical balance. Record the exact weight.

Dissolving: Quantitatively transfer the weighed compound into a 10 mL Class A volumetric

flask.

Solubilization: Add approximately 7-8 mL of methanol to the flask. Gently swirl the flask to

dissolve the compound. If necessary, vortex or sonicate the solution to ensure complete

dissolution.

Dilution to Volume: Once the solid is fully dissolved, add methanol to the flask until the

bottom of the meniscus reaches the 10 mL calibration mark.

Homogenization: Cap the flask and invert it 15-20 times to ensure the solution is

homogeneous.
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Storage: Transfer the stock solution into a properly labeled amber glass vial and store at

-20°C.

Calculation Example:

Actual weight: 10.2 mg

Final volume: 10.0 mL

Concentration: 10.2 mg / 10.0 mL = 1.02 mg/mL

Workflow for Stock Solution Preparation
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Start: Obtain Ethylvanillin-d5 (Neat)

1. Accurately weigh
~10 mg of compound

2. Transfer to 10 mL
volumetric flask

3. Add ~7 mL of Methanol
and vortex/sonicate to dissolve

4. Fill to the 10 mL mark
with Methanol

5. Cap and invert flask
to homogenize

Result: 1 mg/mL
Stock Solution

6. Transfer to amber vial
and store at -20°C

Click to download full resolution via product page

Caption: Workflow for preparing Ethylvanillin-d5 stock solution.
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Protocol 2: Preparation of Working Solutions by Serial
Dilution
Working solutions are prepared by diluting the stock solution to the desired final concentrations.

The following protocol uses the serial dilution formula C₁V₁ = C₂V₂, where:

C₁ = Concentration of the stock/higher concentration solution

V₁ = Volume of the stock/higher concentration solution to be transferred

C₂ = Concentration of the new/diluted solution

V₂ = Final volume of the new/diluted solution

Table 3: Example Serial Dilution Scheme from a 1 mg/mL (1000 µg/mL) Stock Solution

Target
Concentration
(C₂)

Initial Solution
(C₁)

Volume of
Initial Solution
(V₁)

Final Volume
(V₂)

Diluent Volume

100 µg/mL
1000 µg/mL
Stock

1.0 mL 10.0 mL 9.0 mL

10 µg/mL
100 µg/mL

Working Std
1.0 mL 10.0 mL 9.0 mL

1 µg/mL
10 µg/mL

Working Std
1.0 mL 10.0 mL 9.0 mL

500 ng/mL (0.5

µg/mL)

10 µg/mL

Working Std
0.5 mL 10.0 mL 9.5 mL

100 ng/mL (0.1

µg/mL)

1 µg/mL Working

Std
1.0 mL 10.0 mL 9.0 mL

| 50 ng/mL (0.05 µg/mL) | 1 µg/mL Working Std | 0.5 mL | 10.0 mL | 9.5 mL |

Procedure for preparing the 100 µg/mL working solution:
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Label a clean 10 mL volumetric flask.

Using a calibrated pipette, transfer 1.0 mL of the 1000 µg/mL stock solution into the flask.

Add the diluent (e.g., methanol) to the flask until the meniscus reaches the 10 mL mark.

Cap the flask and invert 15-20 times to ensure thorough mixing.

Store appropriately. Repeat this process for each subsequent dilution.

Logical Flow of Solution Preparation
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Stock Solution
(e.g., 1000 µg/mL)

Working Solution 1
(e.g., 100 µg/mL)

Dilute 1:10

Working Solution 2
(e.g., 10 µg/mL)

Dilute 1:10

Final Working Solutions for
Calibration Curve / Spiking

Working Solution 3
(e.g., 1 µg/mL)

Dilute 1:10

Click to download full resolution via product page

Caption: Logical relationship for serial dilution of stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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